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Compound of Interest

Compound Name: Pigment Red 166

Cat. No.: B1436591 Get Quote

An In-depth Technical Guide to Pigment Red 166

This technical guide provides a comprehensive overview of Pigment Red 166, a disazo

condensation organic pigment. The information is curated for researchers, scientists, and

professionals in drug development who may have an interest in the material science aspects of

colorants for applications such as medical device coatings, specialized formulations, or as a

stable marker in experimental systems.

Chemical Identity
Pigment Red 166 is a synthetic organic pigment known for its clean, yellowish-red shade and

high performance in various applications.

IUPAC Name: 4-[(2,5-dichlorophenyl)diazenyl]-N-[4-[[4-[(2,5-dichlorophenyl)diazenyl]-3-

hydroxynaphthalene-2-carbonyl]amino]phenyl]-3-hydroxynaphthalene-2-carboxamide[1]

Synonyms: Cromophtal Scarlet R, Disazo Scarlet, C.I. Pigment Red 166[1][2][3]

CAS Numbers: 3905-19-9, 71819-52-8[1][2]

C.I. Number: 20730[4][5]

Molecular Formula: C₄₀H₂₄Cl₄N₆O₄[2][3][4][6]

Molecular Weight: 794.47 g/mol [3][4][6]
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Physicochemical Properties
Pigment Red 166 is characterized by its excellent stability. The quantitative properties

gathered from various technical datasheets are summarized below.

Property Value Source(s)

Appearance Yellowish-red powder [3][4][7]

Relative Density 1.5 - 1.57 g/cm³ [2][5][8][9]

Melting Point 340 °C [2][8]

Oil Absorption 55 - 75 g/100g [2][8][9]

Specific Surface Area 26 m²/g [2][8]

pH Value (10% slurry) 7 [2][7]

Particle Shape / Size
Needle-like or spherical, ~20

nm to <1 µm
[2]

Performance and Resistance Properties
The pigment exhibits high fastness to light, heat, and solvents, making it suitable for

demanding applications. The resistance properties are rated on a scale of 1 to 5 or 1 to 8,

where a higher number indicates better performance.
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Property Rating Source(s)

Light Fastness (Full Shade) 7 - 8 (out of 8) [3][8][9]

Light Fastness (Tint) 7 (out of 8) [8]

Heat Resistance 200 - 300 °C [3][5][8][10]

Water Resistance 5 (out of 5) [5][7]

Oil Resistance 5 (out of 5) [5][7]

Acid Resistance 5 (out of 5) [5][7]

Alkali Resistance 5 (out of 5) [5][7]

Migration Fastness 4 - 5 (out of 5) [9]

Solvent Resistance (Ethanol) 5 (out of 5) [8]

Solvent Resistance (Ethyl

Acetate)
5 (out of 5) [8]

Synthesis and Manufacturing
Experimental Protocol: Synthesis of Pigment Red 166
The manufacturing process for Pigment Red 166 involves a multi-step chemical synthesis.[4]

Diazotization: 2,5-Dichlorobenzenamine is treated with a nitrite source (e.g., sodium nitrite)

in an acidic medium to form a diazonium salt. This reaction is typically carried out at low

temperatures (0-5 °C) to ensure the stability of the diazonium salt.

Coupling: The resulting diazonium salt is coupled with 3-Hydroxy-2-naphthoyl chloride. This

electrophilic substitution reaction forms an azo compound, which is an intermediate product.

Condensation: Two molar equivalents of the intermediate azo compound are then

condensed with one molar equivalent of Benzene-1,4-diamine. This final step forms the

symmetrical Pigment Red 166 molecule.[4] The resulting pigment is then filtered, washed,

dried, and milled to the desired particle size.
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Step 1: Diazotization

Step 2: Coupling

Step 3: Condensation

Step 4: Finishing

2,5-Dichlorobenzenamine

Diazonium Salt Intermediate

  NaNO2, Acid, 0-5°C

Azo-Naphthol Intermediate

3-Hydroxy-2-naphthoyl chloride

Pigment Red 166

2 equivalents

Benzene-1,4-diamine

1 equivalent

Crude Pigment

Final Product

Filtration, Washing, Drying, Milling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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